Cas no 517885-72-2 (Dehydroglyasperin D)

Dehydroglyasperin D is a bioactive flavonoid compound derived from licorice (Glycyrrhiza species). It exhibits notable pharmacological properties, including anti-inflammatory, antioxidant, and potential anticancer activities. Structurally, it belongs to the retrochalcone subclass, characterized by its unique conjugated system, which contributes to its stability and reactivity. Research suggests Dehydroglyasperin D may modulate signaling pathways such as NF-κB and MAPK, making it a candidate for therapeutic applications. Its high purity and well-defined molecular structure (C21H20O5) facilitate reproducibility in studies. The compound is of interest in drug discovery and nutraceutical development due to its dual role in oxidative stress reduction and cellular regulation. Analytical methods like HPLC and LC-MS ensure precise quantification.
Dehydroglyasperin D structure
Dehydroglyasperin D structure
Product Name:Dehydroglyasperin D
CAS No:517885-72-2
MF:C22H24O5
MW:368.422966957092
CID:1080768
PubChem ID:10109594
Update Time:2025-06-08

Dehydroglyasperin D Chemical and Physical Properties

Names and Identifiers

    • Dehydroglyasperin D
    • [ "" ]
    • 1,3-Benzenediol, 4-(5,7-dimethoxy-6-(3-methyl-2-buten-1-yl)-2H-1-benzopyran-3-yl)-
    • 4-[5,7-dimethoxy-6-(3-methylbut-2-enyl)-2H-chromen-3-yl]benzene-1,3-diol
    • CS-0024108
    • 1,3-Benzenediol, 4-(5,7-dimethoxy-6-(3-methyl-2-butenyl)-2H-1-benzopyran-3-yl)-
    • Q27284410
    • 517885-72-2
    • HY-N3716
    • SCHEMBL1170627
    • AKOS032949105
    • N265YUZ764
    • UNII-N265YUZ764
    • DA-52409
    • CHEMBL5316206
    • Inchi: 1S/C22H24O5/c1-13(2)5-7-17-20(25-3)11-21-18(22(17)26-4)9-14(12-27-21)16-8-6-15(23)10-19(16)24/h5-6,8-11,23-24H,7,12H2,1-4H3
    • InChI Key: QHJJASRUTXHRAL-UHFFFAOYSA-N
    • SMILES: O1CC(C2C=CC(=CC=2O)O)=CC2C(=C(C/C=C(\C)/C)C(=CC1=2)OC)OC

Computed Properties

  • Exact Mass: 368.16237386 g/mol
  • Monoisotopic Mass: 368.16237386 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 553
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 368.4
  • XLogP3: 4.6
  • Topological Polar Surface Area: 68.2Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.214±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (4.1E-3 g/L) (25 ºC),

Dehydroglyasperin D Pricemore >>

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